5-Hydroxy-9-methylstreptimidone
Overview
Description
5-Hydroxy-9-methylstreptimidone is a natural product found in Streptomyces with data available.
Scientific Research Applications
Biosynthesis and Genetic Analysis
5-Hydroxy-9-methylstreptimidone is a glutarimide antibiotic displaying antiviral, antifungal, and antitumor activities. Research by Wang et al. (2013) reveals a gene cluster responsible for its biosynthesis in Streptomyces himastatinicus. This study highlights the unique biosynthetic machinery and introduces a new mechanism for polyketide terminal diene formation.
Structure-Activity Relationship in Antitumor Activity
Takeiri et al. (2012) explored the structure-activity relationship of 9-methylstreptimidone, which is closely related to 5-Hydroxy-9-methylstreptimidone. This compound induces apoptosis selectively in adult T-cell leukemia cells, demonstrating its potential in targeted cancer therapy.
Inhibition of NF-kappaB in Disease Models
5-Hydroxy-9-methylstreptimidone's analog, 9-methylstreptimidone, inhibits NF-kappaB (nuclear factor-kappaB), as reported by Ishikawa et al. (2009). This inhibition is significant for therapeutic strategies against inflammatory and autoimmune diseases.
Novel Glutarimide Antibiotics Discovery
Zhao et al. (2019) discovered new glutarimide antibiotics, including derivatives of 9-methylstreptimidone, from Streptomyces sp. These compounds exhibited moderate cytotoxic activity, indicating their potential use in developing new therapeutic agents.
Analytical Method Development
Development of analytical methods for determining 5-Hydroxy-9-methylstreptimidone's concentration in pharmaceutical formulations has been explored by Nian-sheng (2008). This research is crucial for quality control in pharmaceutical production.
Inhibition of Osteoclast Differentiation
A derivative of 5-Hydroxy-9-methylstreptimidone, DTCM-glutarimide, inhibits osteoclast differentiation, as found by Koide et al. (2015). This study suggests potential applications in treating bone resorption diseases.
properties
Molecular Formula |
C17H25NO5 |
|---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
4-[(6E,8Z)-2,5-dihydroxy-5,7-dimethyl-4-oxodeca-6,8-dienyl]piperidine-2,6-dione |
InChI |
InChI=1S/C17H25NO5/c1-4-5-11(2)10-17(3,23)14(20)9-13(19)6-12-7-15(21)18-16(22)8-12/h4-5,10,12-13,19,23H,6-9H2,1-3H3,(H,18,21,22)/b5-4-,11-10+ |
InChI Key |
OTCGXJRNGOQUDA-JWPKELMXSA-N |
Isomeric SMILES |
C/C=C\C(=C\C(C)(C(=O)CC(CC1CC(=O)NC(=O)C1)O)O)\C |
Canonical SMILES |
CC=CC(=CC(C)(C(=O)CC(CC1CC(=O)NC(=O)C1)O)O)C |
synonyms |
5-hydroxy-9-methylstreptimidone 5-OH-9-Me-streptimidone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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